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Cat. No.: B153740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Procyanidins are a class of flavonoids found abundantly in various plants, including grapes,

apples, and cocoa. They are known for their potent antioxidant, anti-inflammatory, and

anticancer properties. Procyanidin B6 is a specific B-type proanthocyanidin dimer. While

extensive research exists for procyanidin extracts and other dimers like Procyanidin B2,

specific quantitative data for Procyanidin B6 is limited in publicly available literature. This

document provides a comprehensive overview of the in vitro applications of procyanidins, with

a focus on activities that are likely representative of Procyanidin B6. The provided data and

protocols are primarily based on studies of procyanidin extracts and the closely related

Procyanidin B2, offering a valuable starting point for research involving Procyanidin B6.

Anticancer Applications
Procyanidins have demonstrated significant anticancer effects across a variety of cancer cell

lines. These effects are primarily mediated through the induction of apoptosis, cell cycle arrest,

and inhibition of cell proliferation and invasion.

Quantitative Data on Anticancer Effects of Procyanidins
The following table summarizes the inhibitory concentration (IC50) values of proanthocyanidin

(PAC) extracts in various cancer cell lines. This data can serve as a reference for designing
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experiments with Procyanidin B6.

Cell Line
Cancer
Type

Compound
IC50
(µg/mL)

Duration
(hours)

Reference

HT-29

Human

Colorectal

Adenocarcino

ma

PACs 96.62 72 [1][2]

MCF-7

Human

Breast

Carcinoma

PACs 115.4 72 [1][2]

PC-3

Human

Prostatic

Adenocarcino

ma

PACs 87.78 72 [1][2]

HeLa

Human

Cervical

Cancer

EASPA 18.78 Not Specified [3]

PC3

Human

Prostate

Cancer

EASPA 44.21 Not Specified [3]

*EASPA: Ethyl acetate soluble proanthocyanidins from Cocos nucifera L.

Key Signaling Pathways in Cancer
Procyanidins exert their anticancer effects by modulating several key signaling pathways.

Understanding these pathways is crucial for designing mechanistic studies.
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Procyanidin B6

Signaling Pathways

Cellular Effects

Molecular Targets
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Caption: Procyanidin B6 anticancer signaling pathways.

Neuroprotective Applications
Procyanidins have shown promise in protecting neuronal cells from oxidative stress-induced

damage, a key factor in neurodegenerative diseases.

Quantitative Data on Neuroprotective Effects of
Procyanidins
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Cell Line Model Compound
Concentrati
on

Effect Reference

PC12

H₂O₂-induced

oxidative

stress

Procyanidin

Dimers (B1,

B2, B3, B4)

5 µM

Significant

protective

effect on cell

survival

[4]

PC12

H₂O₂-induced

oxidative

stress

Procyanidins

(general)
1, 2, 4 µg/mL

Increased

antioxidant

enzyme

activity (SOD,

CAT, GSH-

Px)

[5]

Key Signaling Pathways in Neuroprotection
The neuroprotective effects of procyanidins are largely attributed to their ability to activate the

Nrf2/ARE antioxidant response pathway.
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Caption: Procyanidin B6 neuroprotective signaling pathway.

Anti-inflammatory Applications
Procyanidins exhibit potent anti-inflammatory properties by inhibiting the production of pro-

inflammatory mediators.
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Quantitative Data on Anti-inflammatory Effects of
Procyanidins

Cell Line Model Compound
IC50
(µg/mL)

Effect Reference

RAW 264.7
LPS-induced

inflammation
EASPA* 10.31

Inhibition of

oxidative

burst

[3]

*EASPA: Ethyl acetate soluble proanthocyanidins from Cocos nucifera L.

Key Signaling Pathways in Anti-inflammation
The anti-inflammatory actions of procyanidins are primarily mediated through the inhibition of

the NF-κB and MAPK signaling pathways.
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Procyanidin B6

Signaling Pathways

Cellular Effects

Molecular Targets

Procyanidin B6

NF-κB
(Inhibition)

p38 MAPK
(Inhibition)

TNF-α, IL-1β, IL-6
(Downregulation)

NO, PGE2
(Downregulation)

Inflammation
(Reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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